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Cat. No.: B583868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Lyxose, a C'-2 epimer of D-Xylose, is an aldopentose monosaccharide with the chemical

formula C5H10O5.[1][2] This rare sugar, found naturally in substances like maple syrup, serves

as a valuable building block in various biochemical and pharmaceutical applications.[1][3] Its

unique stereochemistry makes it a subject of interest in glycobiology and the synthesis of novel

therapeutic agents, including antiviral nucleoside analogs and potential anti-tumor drugs.[3][4]

This technical guide provides a comprehensive overview of the known chemical properties of

D-Lyxose, presenting quantitative data in a structured format and illustrating key chemical

concepts through detailed diagrams.

Core Chemical and Physical Properties
D-Lyxose is a white to slightly yellow crystalline powder at room temperature.[5][6] It is odorless

and hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][7]

Quantitative Physicochemical Data
The following table summarizes the key quantitative chemical properties of D-Lyxose compiled

from various sources.
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Property Value Source(s)

Molecular Formula C5H10O5 [5]

Molecular Weight 150.13 g/mol [5]

CAS Number 1114-34-7 [8]

Melting Point 108-112 °C [5]

Boiling Point (est.) 191.65°C [5]

Density 1.545 g/cm³ [5]

pKa (Predicted) 12.46 ± 0.20 [5]

LogP (est.) -2.390 [5]

Solubility Profile
D-Lyxose exhibits good solubility in water and is slightly soluble in ethanol.[5][7] This high

aqueous solubility is attributed to the presence of multiple polar hydroxyl groups in its structure.

[6]

Solvent Solubility Source(s)

Water
50 mg/mL (clear, colorless

solution)
[5]

Water
250 mg/mL (with ultrasonic

assistance)
[1]

Absolute Ethanol
1 part dissolves in 38 parts at

17°C
[7]

90% Ethanol
7.9 g in 100 mL (saturated at

20°C)
[7]

DMSO 30 mg/mL [9]

Optical Activity and Mutarotation
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As a chiral molecule, D-Lyxose is optically active, meaning it rotates the plane of polarized

light. A key characteristic of D-Lyxose in aqueous solution is mutarotation, where the specific

rotation changes over time as it equilibrates between its different anomeric and isomeric forms

(α- and β-pyranose, α- and β-furanose, and the open-chain aldehyde form).[7][10]

Optical Property Value Conditions Source(s)

Specific Rotation

[α]D20

Initial: +5.5° ->

Equilibrium: -14.0°
c = 0.82 in water [7]

Specific Rotation

[α]D25
+13.8° c = 4 in H2O [5]

Chemical Structure and Isomerism
The chemical behavior of D-Lyxose is intrinsically linked to its structure. In solution, it exists as

an equilibrium mixture of cyclic hemiacetals (pyranose and furanose forms) and a minor open-

chain aldehyde form.[10]
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Pyranose Forms
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Open-Chain Form
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Figure 1: Equilibrium forms of D-Lyxose in solution.

A significant chemical relationship exists between D-Lyxose and D-Xylose, as they are C-2

epimers. This means they differ only in the stereochemical arrangement at the second carbon

atom.

D-Lyxose

D-Xylose

Epimerization at C-2
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Figure 2: Epimeric relationship between D-Lyxose and D-Xylose.

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of the physicochemical

properties of D-Lyxose are not extensively available in publicly accessible literature. However,

the general methodologies for determining these properties are well-established in the field of

organic chemistry.

Determination of Melting Point
The melting point of D-Lyxose is typically determined using a capillary melting point apparatus.

A small, dry sample of the crystalline powder is packed into a capillary tube, which is then

heated in a calibrated apparatus. The temperature range over which the substance melts is

recorded.

Measurement of Specific Rotation
The optical rotation of D-Lyxose is measured using a polarimeter. A solution of known

concentration is prepared in a suitable solvent (typically water), and the angle of rotation of

plane-polarized light passing through the solution is measured. The specific rotation is then

calculated using the formula:

[α] = α / (l * c)

where:

[α] is the specific rotation

α is the observed rotation

l is the path length of the polarimeter tube in decimeters

c is the concentration of the solution in grams per milliliter

The process of mutarotation can be observed by taking measurements at intervals until a

stable reading is obtained.
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Polarimetry Workflow

Prepare D-Lyxose solution of known concentration

Fill polarimeter tube with solution

Calibrate Polarimeter

Measure initial optical rotation (α_initial)

Record measurements over time

Measure final, stable optical rotation (α_equilibrium)

Calculate Specific Rotation

Click to download full resolution via product page

Figure 3: Generalized workflow for observing mutarotation.

Reactivity and Stability
D-Lyxose is a reducing sugar due to the presence of the aldehyde group in its open-chain form,

which can be oxidized. It is incompatible with strong oxidizing agents.[6] For long-term storage,

it is recommended to keep D-Lyxose in a cool, dry, and well-ventilated environment in sealed

containers to prevent moisture absorption.[6] The recommended storage temperature is in a

refrigerator.[5]
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Conclusion
D-Lyxose possesses a distinct set of chemical properties that make it a valuable compound in

research and development. Its high solubility in water, defined melting point, and characteristic

optical activity, including mutarotation, are key parameters for its application in chemical

synthesis and biological studies. Understanding these fundamental properties is crucial for its

effective utilization in the development of novel pharmaceuticals and other advanced

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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